N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-(4-bromo-2-chlorophenoxy)acetate
• InChI: InChI=1S/C16H14BrClN2O4/c1-22-12-5-2-10(3-6-12)16(19)20-24-15(21)9-23-14-7-4-11(17)8-13(14)18/h2-8H,9H2,1H3,(H2,19,20)
• InChI Key: GIYFFKWGKWPSPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Br)Cl)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Br)Cl)/N
• Molecular Formula: C16H14BrClN2O4
• Molecular Weight: 413.6 g/mol

Description

N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide, also known as BCA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide involves the inhibition of specific enzymes, such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that regulate gene expression, and their inhibition by this compound can lead to the downregulation of genes that promote cancer cell growth. CAs are enzymes that regulate the pH balance in cells, and their inhibition by this compound can lead to a decrease in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory diseases. Additionally, this compound has been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide for lab experiments is its specificity towards HDACs and CAs. This specificity allows researchers to study the effects of HDAC and CA inhibition on various cellular processes. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide research. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Another direction is the investigation of this compound's effects on other cellular processes, such as autophagy and DNA damage repair. Additionally, this compound's potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease, should be further explored.

Synthesis Methods

The synthesis method of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide involves the reaction of 4-methoxybenzenecarboximidamide with 4-bromo-2-chlorophenol in the presence of acetic anhydride. The reaction is catalyzed by triethylamine, and the resulting product is purified using column chromatography. The yield of this compound is approximately 50%.

Scientific Research Applications

N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been used in various scientific research studies due to its potential applications in different fields. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been used in the field of neuroscience, where it has been found to have neuroprotective effects and can improve cognitive function.